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Compound of Interest

Compound Name: ZXH-4-137

Cat. No.: B12426654 Get Quote

A Technical Guide for Drug Discovery Professionals

ZXH-4-137 is a potent and selective Proteolysis Targeting Chimera (PROTAC) designed for the

targeted degradation of the Cereblon (CRBN) protein. As a key component of the CUL4-RBX1-

DDB1-CRBN (CRL4-CRBN) E3 ubiquitin ligase complex, CRBN is a critical mediator in the

ubiquitin-proteasome system and a target of high interest in therapeutic development. This

technical guide provides an in-depth overview of the structure, synthesis, and mechanism of

action of ZXH-4-137, tailored for researchers, scientists, and professionals in the field of drug

development.

Chemical Structure and Properties
ZXH-4-137 is a hetero-bifunctional molecule, meticulously designed to bridge CRBN with the

von Hippel-Lindau (VHL) E3 ligase, thereby inducing the ubiquitination and subsequent

proteasomal degradation of CRBN itself.

Property Value

Molecular Formula C47H60N6O9S

Molecular Weight 885.08 g/mol

CAS Number 2711006-74-3

Structure:
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ZXH-4-137 Mechanism of Action
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Quantitative Proteomics Workflow
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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